N-(3-methoxyphenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16N6O4S/c1-30-16-7-3-5-14(11-16)21-19(27)12-31-20-23-22-18-9-8-17(24-25(18)20)13-4-2-6-15(10-13)26(28)29/h2-11H,12H2,1H3,(H,21,27)
• InChI Key: ZXXMZQQLDITRDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H16N6O4S
• Molecular Weight: 436.4 g/mol

Description

N-(3-methoxyphenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16N6O4S and its molecular weight is 436.45. The purity is usually 95%.
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Scientific Research Applications

Modification and Anticancer Effects

The modification of similar compounds has shown remarkable anticancer effects. For instance, replacing the acetamide group with an alkylurea moiety in certain compounds has led to potent antiproliferative activities against human cancer cell lines. These modifications have also resulted in reduced acute oral toxicity and potent inhibitory activity against PI3Ks and mTOR, suggesting their potential as effective anticancer agents with lower toxicity (Xiao-meng Wang et al., 2015).

Antitumor Activity

Another study synthesized derivatives that exhibited antitumor activity against a wide range of cancer cell lines, indicating the promise of such compounds as cores for developing new anticancer agents. The study emphasized the potential for enhancing antitumor activity through specific structural modifications (V. Yanchenko et al., 2020).

Antimicrobial and Antiviral Activities

Compounds with a similar structural framework have also shown promising antimicrobial and antiviral activities. Some derivatives were found to exhibit potent inhibitory activities against specific bacterial strains, including MRSA and VRE, and against viruses like the hepatitis A virus (HAV), highlighting their potential in developing new antimicrobial and antiviral therapies (A. H. Shamroukh et al., 2008), (S. Sanad et al., 2021).

Synthesis and Biological Assessment

Research on the synthesis of novel derivatives and their biological assessment against various diseases is ongoing. These efforts aim to explore the therapeutic potential of these compounds in treating diseases by understanding their pharmacological activities and optimizing their structures for better efficacy and safety (V. R. Karpina et al., 2019).